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Cat. No.: B1196412 Get Quote

Introduction
Isocitric acid is a structural isomer of citric acid and a key intermediate in the tricarboxylic acid

(TCA) cycle, a central pathway for cellular energy production and biosynthesis.[1][2] It is

formed from citrate by the enzyme aconitase and is subsequently converted to α-ketoglutarate

by isocitrate dehydrogenase (IDH).[1][2] In humans, three isoforms of IDH exist: the NAD⁺-

dependent IDH3 in the mitochondria which functions in the TCA cycle, and the NADP⁺-

dependent IDH1 (cytoplasmic/peroxisomal) and IDH2 (mitochondrial) which are crucial for

producing NADPH to combat oxidative stress.[1] Beyond its fundamental metabolic role,

fluctuations in isocitric acid levels and the activity of its associated enzymes are emerging as

significant indicators of metabolic dysregulation, positioning it as a promising biomarker in

various clinical research areas.[1]

The Central Role of Isocitric Acid in Metabolism
The conversion of isocitrate to α-ketoglutarate is a critical rate-limiting step in the TCA cycle.[1]

Alterations in this step can have profound effects on cellular metabolism and function. This

metabolic nexus makes isocitric acid a sensitive indicator of cellular health and disease.
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Isocitric acid's position in metabolic pathways.

Applications in Clinical Research
1. Oncology

The most significant clinical application of isocitric acid metabolism is in oncology, specifically

related to mutations in the IDH1 and IDH2 genes.[3] These mutations are prevalent in several

cancers, including low-grade glioma (80% of cases), secondary glioblastoma, acute myeloid

leukemia (AML) (~20%), and cholangiocarcinoma (20%).[3][4]

Mutant IDH1/2 enzymes acquire a neomorphic function, catalyzing the reduction of α-

ketoglutarate to D-2-hydroxyglutarate (D-2-HG).[3] The accumulation of this oncometabolite, D-

2-HG, promotes tumorigenesis by inducing epigenetic alterations and inhibiting cellular

differentiation.[3] Therefore, while D-2-HG is the direct biomarker measured, its production is a

direct consequence of altered isocitrate metabolism, making the IDH-isocitrate-α-ketoglutarate

axis a critical area of study and therapeutic targeting.[4]

In some studies, such as those on gastric cancer, no significant difference was observed in the

levels of isocitric acid itself between cancerous and normal tissues, though levels of other

TCA cycle intermediates were altered.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

